Cas no 14945-31-4 (Benzoic acid, 2-sulfo-, 1,1'-anhydride)

Benzoic acid, 2-sulfo-, 1,1'-anhydride structure
14945-31-4 structure
Product Name:Benzoic acid, 2-sulfo-, 1,1'-anhydride
CAS No:14945-31-4
MF:C7H4O4S
MW:184.16926
CID:1324555
Update Time:2024-08-18

Benzoic acid, 2-sulfo-, 1,1'-anhydride Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-sulfo-, 1,1'-anhydride

Computed Properties

  • Exact Mass: 183.98302

Experimental Properties

  • Density: 1.663±0.06 g/cm3(Predicted)
  • Melting Point: 123-126 °C
  • PSA: 60.44
  • pka: -1.52±0.18(Predicted)
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